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Compound of Interest

Compound Name:
2-Fluoro-4-

(trifluoromethyl)phenylacetonitrile

Cat. No.: B1302401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-4-(trifluoromethyl)phenylacetonitrile (CAS No. 239087-11-7). Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

I. Immediate Safety and Hazard Information
2-Fluoro-4-(trifluoromethyl)phenylacetonitrile is a hazardous substance that requires

careful handling. The primary hazards associated with this compound are summarized below.

Table 1: Hazard Identification and Precautionary Statements
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Hazard Class GHS Hazard Statement
Precautionary Statement
(Disposal Context)

Acute Toxicity, Inhalation

(Category 3)
H331: Toxic if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed.

P270: Do not eat, drink or

smoke when using this

product.[2]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin.

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation.[1]

[3]

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

[3]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation.[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

II. Personal Protective Equipment (PPE)
Prior to handling 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile for disposal, all personnel

must be equipped with the appropriate PPE.

Table 2: Required Personal Protective Equipment
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Protection Type Specification Rationale

Hand Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

glove's outer surface) to avoid

skin contact with this product.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands.[1]

To prevent skin contact and

absorption.[1]

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).[4]

To protect against splashes

and dust.

Skin and Body Protection

Complete suit protecting

against chemicals, The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[1]

To prevent skin exposure.

Respiratory Protection

For nuisance exposures use

type P95 (US) or type P1 (EU

EN 143) particle respirator.[1]

Required if dust is generated

or ventilation is inadequate.

III. Step-by-Step Disposal Protocol
The disposal of 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile must be conducted in a

controlled and compliant manner.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://angenechemical.com/sds/239087-11-7.pdf
http://angenechemical.com/sds/239087-11-7.pdf
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/239087-11-7.pdf
http://angenechemical.com/sds/239087-11-7.pdf
https://www.benchchem.com/product/b1302401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Waste Identification and Segregation:

This chemical is classified as hazardous waste.[4][5]
Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
Keep the compound in its original or a compatible, properly labeled container.

2. Packaging for Disposal:

Ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area.[6]
The container must be clearly labeled with the chemical name, CAS number, and relevant
hazard symbols.

3. Engagement with a Licensed Waste Disposal Company:

The disposal of this material must be entrusted to a licensed professional waste disposal
service.[1]
Offer surplus and non-recyclable solutions to a licensed disposal company.[1]
Consult with your institution's EHS office to coordinate pickup and disposal.

4. Spill Management:

In the event of a spill, evacuate personnel to a safe area.[1]
Avoid dust formation.[1]
Wear appropriate PPE as outlined in Table 2.
Absorb the spill with an inert material such as dry earth or sand.[6]
Collect the absorbed material into a suitable, closed container for disposal.[6]
Do not allow the product to enter drains.[1][6]

5. Contaminated Material Disposal:

Dispose of contaminated packaging and other materials (e.g., gloves, absorbent pads) as
unused product.[1]

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-4-(trifluoromethyl)phenylacetonitrile.
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Start: Disposal of
2-Fluoro-4-(trifluoromethyl)phenylacetonitrile

Step 1:
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Step 2:
Identify and Segregate Waste

Step 3:
Securely Package and Label Waste

Step 4:
Contact Licensed Waste Disposal Company

Is there a spill?
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Yes
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Caption: Disposal workflow for 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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